3-(furan-2-yl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyridazine

• IUPAC Name: 4-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H16N8O/c1-2-14(26-9-1)13-3-4-15(22-21-13)24-5-7-25(8-6-24)17-12-10-20-23-16(12)18-11-19-17/h1-4,9-11H,5-8H2,(H,18,19,20,23)
• InChI Key: ZUBGIHQUJQSCPL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C4=NC=NC5=C4C=NN5
• Molecular Formula: C17H16N8O
• Molecular Weight: 348.4 g/mol

Description

The compound “3-(furan-2-yl)-6-(4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyridazine” is a complex organic molecule that contains several heterocyclic rings including furan, pyrazolo[3,4-d]pyrimidine, piperazine, and pyridazine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely be arranged in a specific conformation to minimize steric hindrance and maximize stability.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the pyrazolo[3,4-d]pyrimidine ring might undergo reactions typical of pyrimidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve investigating its physical and chemical properties, and assessing its safety and potential risks.